2-(4-(thiophen-2-yl)piperidin-1-yl)-N-(o-tolyl)acetamide

• IUPAC Name: N-(2-methylphenyl)-2-(4-thiophen-2-ylpiperidin-1-yl)acetamide
• InChI: InChI=1S/C18H22N2OS/c1-14-5-2-3-6-16(14)19-18(21)13-20-10-8-15(9-11-20)17-7-4-12-22-17/h2-7,12,15H,8-11,13H2,1H3,(H,19,21)
• InChI Key: BHKDQERRPNFJKB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CN2CCC(CC2)C3=CC=CS3
• Molecular Formula: C18H22N2OS
• Molecular Weight: 314.4 g/mol
• CAS No.: 630116-62-0

Description

2-(4-(thiophen-2-yl)piperidin-1-yl)-N-(o-tolyl)acetamide is a useful research compound. Its molecular formula is C18H22N2OS and its molecular weight is 314.45. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Derivatives

Research into the chemical structure and synthesis of compounds related to 2-(4-(thiophen-2-yl)piperidin-1-yl)-N-(o-tolyl)acetamide has led to various applications in the development of new chemical entities. For instance, the synthesis of N-(5-Benzylsulfanyl-1,3,4-thiadiazol-2-yl)-2-(piperidin-1-yl)acetamide involved the reaction of 2-benzylsulfanyl-5-chloroacetamido-1,3,4-thiadiazole and piperidine, highlighting the compound's utility in creating novel heterocyclic structures with potential therapeutic applications (Ismailova et al., 2014).

Antimicrobial Activity

Derivatives of compounds structurally similar to this compound have been explored for their antimicrobial properties. For example, acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores were synthesized and evaluated for their antibacterial potentials, indicating the role of such structures in the development of new antimicrobial agents (Iqbal et al., 2017).

Heterocyclic Synthesis and Pharmaceutical Applications

The reactivity of the compound's functional groups, such as the acetamide moiety, has been utilized in heterocyclic synthesis, contributing to pharmaceutical research. For instance, the reaction of acetamide and malononitrile with elemental sulfur in ethanol containing piperidine catalyst afforded 3-cyano-2,4-diamino thiophene derivatives, which were further manipulated to produce various pharmacologically relevant structures (Soleiman & Elkanzi, 2008).

Antitumor Activity

Research into the antitumor activities of novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives, which share structural similarities with this compound, has revealed promising inhibitory effects on various cancer cell lines, demonstrating the compound's potential as a lead structure in anticancer drug discovery (Albratty et al., 2017).